N-(2-(5-Amino-1H-indol-3-yl)ethyl)acetamide hydrochloride

• IUPAC Name: N-[2-(5-amino-1H-indol-3-yl)ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C12H15N3O.ClH/c1-8(16)14-5-4-9-7-15-12-3-2-10(13)6-11(9)12;/h2-3,6-7,15H,4-5,13H2,1H3,(H,14,16);1H
• InChI Key: XRTGIEPIBYBXKE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1=CNC2=C1C=C(C=C2)N.Cl
• Molecular Formula: C12H16ClN3O
• Molecular Weight: 253.73 g/mol

Description

N-(2-(5-Amino-1H-indol-3-yl)ethyl)acetamide hydrochloride, also known as 5-AIEA, is a chemical compound with potential applications in scientific research. It is a synthetic derivative of tryptamine, a naturally occurring compound found in many plants and animals. The synthesis method involves the reaction of tryptamine with acetic anhydride and hydrochloric acid, resulting in the formation of 5-AIEA.

Scientific Research Applications

Antiallergic Properties

N-(pyridin-4-yl)-(indol-3-yl)acetamides, structurally related to N-(2-(5-Amino-1H-indol-3-yl)ethyl)acetamide hydrochloride, have been studied for their antiallergic properties. For instance, certain compounds in this series exhibited significant potency in ovalbumin-induced histamine release assays, demonstrating their potential as antiallergic agents. One specific compound, N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide, was found to be significantly more potent than astemizole, a known antihistamine, in these assays (Cecilia Menciu et al., 1999).

Anti-Inflammatory and Antioxidant Activity

A derivative of indole acetamide, N-(2-(2-(4-Chlorophenoxy)acetamido)phenyl)-2-carboxamide-1H-indole, showed promising anti-inflammatory activity through in silico modeling. The study also suggested potential antioxidant properties, highlighting its relevance in therapeutic applications (F. H. Al-Ostoot et al., 2020).

Synthesis and Structural Analysis

Several studies have focused on the synthesis of N-substituted derivatives of indole acetamides, including those structurally related to this compound. These studies contribute to understanding the chemical properties and potential applications of these compounds. For example, derivatives of (5-amino-2-methyl-1H-indol-3-yl)acetic acid were synthesized to explore their chemical properties (S. Maklakov et al., 2002).

Potential Antiplasmodial Properties

Some studies have investigated the antiplasmodial properties of compounds related to this compound. For instance, N-(3-Trifluoroacetyl-indol-7-yl) Acetamides were evaluated for their in vitro antiplasmodial properties, providing insights into potential therapeutic applications against malaria (M. Mphahlele et al., 2017).

Antitumor Activity

Research has also been conducted on amino acid ester derivatives containing functional groups similar to this compound, examining their potential antitumor activities. These studies highlight the versatility of indole derivatives in developing new therapeutic agents (J. Xiong et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Indole derivatives have shown diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, “N-(2-(5-Amino-1H-indol-3-yl)ethyl)acetamide hydrochloride”, as an indole derivative, may also hold potential for future research and development.